Cas no 771581-56-7 (2-(3-fluoro-4-methylphenyl)ethan-1-amine)
771581-56-7 structure
Product Name:2-(3-fluoro-4-methylphenyl)ethan-1-amine
CAS No:771581-56-7
MF:C9H12FN
MW:153.196685791016
CID:551709
PubChem ID:45090549
Update Time:2025-04-19
2-(3-fluoro-4-methylphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,3-fluoro-4-methyl-
- Benzeneethanamine, 3-fluoro-4-methyl- (9CI)
- 2-(3-Fluoro-4-methylphenyl)ethanamine
- 2-(3-fluoro-4-methylphenyl)ethan-1-amine
- AKOS012955905
- 771581-56-7
- SCHEMBL14157243
- EN300-1253215
- DTXSID80666643
-
- MDL: MFCD06212977
- Inchi: 1S/C9H12FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4-5,11H2,1H3
- InChI Key: WTQAMTKOJSEDDW-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)CCN
Computed Properties
- Exact Mass: 153.09546
- Monoisotopic Mass: 153.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 1.7
Experimental Properties
- PSA: 26.02
2-(3-fluoro-4-methylphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1253215-0.05g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-0.1g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-0.25g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-0.5g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-1.0g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-2.5g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-5.0g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-10.0g |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 10g |
$3929.0 | 2023-06-08 | ||
| Enamine | EN300-1253215-50mg |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 50mg |
$768.0 | 2023-10-02 | ||
| Enamine | EN300-1253215-100mg |
2-(3-fluoro-4-methylphenyl)ethan-1-amine |
771581-56-7 | 100mg |
$804.0 | 2023-10-02 |
2-(3-fluoro-4-methylphenyl)ethan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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